- A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes, Organic Letters, 2023, 25(26), 4898-4902
Cas no 918514-78-0 (2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine)
918514-78-0 structure
Product Name:2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine
CAS No:918514-78-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD18258886
CID:1121598
PubChem ID:54579899
Update Time:2024-10-26
2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine
- 2-(trifluoromethyl)-7-azaindole
- 918514-78-0
- SY163938
- CS-0435000
- AT21496
- 2-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine
- EN300-196609
- MFCD18258886
- SCHEMBL857442
- DTXSID20712350
- SB16248
- AKOS015951485
-
- MDL: MFCD18258886
- Inchi: 1S/C8H5F3N2/c9-8(10,11)6-4-5-2-1-3-12-7(5)13-6/h1-4H,(H,12,13)
- InChI Key: UXMRGLRMNQNTGP-UHFFFAOYSA-N
- SMILES: FC(C1=CC2=CC=CN=C2N1)(F)F
Computed Properties
- Exact Mass: 186.04048265g/mol
- Monoisotopic Mass: 186.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr)
2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T899273-5mg |
2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T899273-10mg |
2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 10mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T899273-50mg |
2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 50mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM149786-1g |
2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Matrix Scientific | 153595-100mg |
2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, 95% |
918514-78-0 | 95% | 100mg |
$444.00 | 2023-09-07 | |
| Matrix Scientific | 153595-250mg |
2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, 95% |
918514-78-0 | 95% | 250mg |
$648.00 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1101652-100mg |
2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 97% | 100mg |
$240 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1101652-250MG |
2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 97% | 250mg |
$380 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1101652-500MG |
2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 97% | 500mg |
$545 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1101652-1G |
2-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
918514-78-0 | 97% | 1g |
$830 | 2024-07-21 |
2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ; 24 h, rt
1.2 Reagents: Dichloromethane
1.2 Reagents: Dichloromethane
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: 2639739-56-1 Solvents: Dimethyl sulfoxide ; 18 h, rt
Reference
- Solvated Nickel Complexes as Stoichiometric and Catalytic Perfluoroalkylation Agents, Angewandte Chemie, 2021, 60(33), 18162-18167
Production Method 3
Reaction Conditions
1.1 Catalysts: Nickel, [hydrotris(1H-pyrazolato-κN1)borato(1-)-κN2,κN2′,κN2′′]tris(trifluoromet… Solvents: Dimethyl sulfoxide ; 24 h, 25 °C
Reference
- Nickel(IV)-Catalyzed C-H Trifluoromethylation of (Hetero)arenes, Journal of the American Chemical Society, 2019, 141(32), 12872-12879
2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Raw materials
2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Preparation Products
2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
918514-78-0 (2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine) Related Products
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